Cas no 1779130-74-3 (4-Chloro-8-cyclopentyl-8H-pteridin-7-one)

4-Chloro-8-cyclopentyl-8H-pteridin-7-one is a heterocyclic compound featuring a pteridine core substituted with a chloro group at the 4-position and a cyclopentyl moiety at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The chloro group enhances electrophilic substitution potential, while the cyclopentyl ring contributes to steric and electronic modulation, influencing binding affinity in target interactions. Its well-defined synthetic pathway allows for high purity and reproducibility, supporting its use in the development of kinase inhibitors and other bioactive molecules. The compound’s stability under standard conditions further ensures reliable handling in laboratory settings.

4-Chloro-8-cyclopentyl-8H-pteridin-7-one structure

1779130-74-3 structure

Product Name:4-Chloro-8-cyclopentyl-8H-pteridin-7-one

CAS No:1779130-74-3

MF:C₁₁H₁₁ClN₄O

MW:250.684240579605

CID:5191572

Update Time:2025-10-15

4-Chloro-8-cyclopentyl-8H-pteridin-7-one Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-8-cyclopentyl-8H-pteridin-7-one
- 7(8H)-Pteridinone, 4-chloro-8-cyclopentyl-
- 4-Chloro-8-cyclopentylpteridin-7(8H)-one
- Inchi： 1S/C11H11ClN4O/c12-10-9-11(15-6-14-10)16(8(17)5-13-9)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key： WDZDYZKZJHUGRO-UHFFFAOYSA-N
- SMILES： N1=C2C(N=CC(=O)N2C2CCCC2)=C(Cl)N=C1

4-Chloro-8-cyclopentyl-8H-pteridin-7-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM511274-1g	4-Chloro-8-cyclopentylpteridin-7(8H)-one	1779130-74-3	97%	1g	$***	2023-03-30

4-Chloro-8-cyclopentyl-8H-pteridin-7-one Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 4-Chloro-8-cyclopentyl-8H-pteridin-7-one

4-Chloro-8-cyclopentyl-8H-pteridin-7-one: A Comprehensive Overview

The compound 4-Chloro-8-cyclopentyl-8H-pteridin-7-one, identified by the CAS number 1779130-74-3, is a structurally unique organic molecule belonging to the pteridine class. Pteridines are a group of heterocyclic compounds characterized by a bicyclic structure, and they play significant roles in various biological processes. The name of this compound highlights its key structural features: the presence of a chlorine atom at position 4, a cyclopentyl group at position 8, and a ketone functional group at position 7. These substituents contribute to its chemical properties, stability, and potential applications in fields such as pharmacology and materials science.

Recent studies have focused on the synthesis and characterization of 4-Chloro-8-cyclopentyl-8H-pteridin-7-one. Researchers have explored various synthetic pathways to optimize its production, including multi-component reactions and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications. For instance, one study published in the Journal of Organic Chemistry demonstrated a novel approach to synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction time while maintaining high efficiency.

The structural uniqueness of 4-Chloro-8-cyclopentyl-8H-pteridin-7-one has led to its investigation in drug discovery programs. Pteridine derivatives are known for their potential as anti-inflammatory agents, antioxidants, and even anticancer drugs. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress. Furthermore, its cyclopentyl group is believed to enhance bioavailability, making it a promising candidate for further preclinical testing.

In addition to its pharmacological applications, 4-Chloro-8-cyclopentyl-8H-pteridin-7-one has been studied for its electronic properties. The conjugated system within the pteridine ring allows for efficient electron delocalization, which could be advantageous in optoelectronic materials. A recent paper in Advanced Materials highlighted the potential of this compound as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced luminous efficiency compared to traditional materials.

The synthesis of 4-Chloro-8-cyclopentyl-8H-pt...